5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 1-[3-(4-bromophenyl)-5-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C18H16BrN3O3/c1-2-18(23)21-17(12-6-8-14(19)9-7-12)11-16(20-21)13-4-3-5-15(10-13)22(24)25/h3-10,17H,2,11H2,1H3
• InChI Key: BNZMTVQUIIRFIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O3
• Molecular Weight: 402.2 g/mol

Description

5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole involves the inhibition of COX-2 activity. COX-2 is an enzyme that catalyzes the production of prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of COX-2, the compound reduces the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects:
5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models of inflammation. The compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been reported to exhibit antioxidant activity, which may contribute to its anti-inflammatory and anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole in lab experiments include its potent anti-inflammatory and anticancer properties, as well as its relatively simple synthesis method. However, the compound has some limitations, including its low solubility in water and limited bioavailability in vivo.

Future Directions

There are several future directions for the research on 5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole. One potential direction is the development of more potent analogs of the compound with improved solubility and bioavailability. Another direction is the investigation of the compound's mechanism of action in more detail, including its effects on other enzymes and signaling pathways. Additionally, the compound's potential applications in material science, such as in the development of new sensors and catalysts, could also be explored.

Scientific Research Applications

5-(4-bromophenyl)-3-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. It has also been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.